2,4-Dihydroxy-2H-1,4-benzoxazin-3(4H)-one

• CAS No.: 17359-54-5
• Product Name: 2,4-Dihydroxy-2H-1,4-benzoxazin-3(4H)-one
• Molecular Formula: C8H7NO4
• Molecular Weight: 181.15 g/mol
• IUPAC Name: 2,4-dihydroxy-1,4-benzoxazin-3-one
• Standard InChI: InChI=1S/C8H7NO4/c10-7-8(11)13-6-4-2-1-3-5(6)9(7)12/h1-4,8,11-12H
• Standard InChIKey: COVOPZQGJGUPEY-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N(C(=O)C(O2)O)O
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)C(O2)O)O
• Melting Point: 152°C
• Physical Description: Solid
• Description: 2, 4-Dihydroxy-2H-1, 4-benzoxazin-3(4H)-one, also known as diboa CPD, belongs to the class of organic compounds known as benzoxazinones. These are organic compounds containing a benzene fused to an oxazine ring (a six-member aliphatic ring with four carbon atoms, one oxygen atom, and one nitrogen atom) bearing a ketone group. 2, 4-Dihydroxy-2H-1, 4-benzoxazin-3(4H)-one exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2, 4-dihydroxy-2H-1, 4-benzoxazin-3(4H)-one is primarily located in the cytoplasm. 2, 4-Dihydroxy-2H-1, 4-benzoxazin-3(4H)-one can be converted into diboa beta-D-glucoside and dimboa. Outside of the human body, 2, 4-dihydroxy-2H-1, 4-benzoxazin-3(4H)-one can be found in cereals and cereal products and fats and oils. This makes 2, 4-dihydroxy-2H-1, 4-benzoxazin-3(4H)-one a potential biomarker for the consumption of these food products.; DIBOA is a lactol that consists of 1,4-benzoxazine bearing two hydroxy substituents at positions 2 and 4 as well as a keto group at position 3. It has a role as a phytotoxin, a herbicide, an allelochemical and a plant metabolite. It is a benzoxazine, a cyclic hydroxamic acid and a lactol.
• Synonyms: 2,4-dihydroxy-1,4-benzoxazin-3-one; DIBOA cpd
• PubChem Compound: 28495
• Last Modified: Nov 11 2021